Cas no 2228783-48-8 (2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine
• CAS No: 2228783-48-8
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5859594
• PubChem ID: 165645020
• Update Time: 2025-10-30

2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine
• EN300-1910138
• 2228783-48-8

• Inchi： 1S/C10H14BrN/c1-8-5-4-6-12-9(8)10(2,3)7-11/h4-6H,7H2,1-3H3
• InChI Key： WLLLRUVUZIJXNV-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine

Introduction to 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine (CAS No. 2228783-48-8)

2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine, identified by the CAS number 2228783-48-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and synthetic utility. The structural features of 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine, particularly the presence of a bromo-substituted isobutyl group and a methyl group at the 3-position of the pyridine ring, make it a versatile intermediate for the development of novel chemical entities.

The synthesis and application of 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine have been extensively explored in recent years, driven by its potential in medicinal chemistry. The bromo substituent at the 1-position of the isobutyl chain enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery efforts.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine. For instance, palladium-catalyzed transformations have enabled efficient introduction of various functional groups at different positions of the pyridine ring, thereby expanding its utility as a building block. Such innovations have been instrumental in designing molecules with enhanced pharmacological properties.

The pharmaceutical industry has shown particular interest in derivatives of 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine due to their potential as scaffolds for drug development. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif present in 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine aligns well with these pharmacophores, making it a valuable starting point for medicinal chemists.

In particular, studies have demonstrated that modifications at the 1-bromo and 3-methyl positions can significantly alter the biological profile of the compound. For example, replacing the bromo group with other electron-withdrawing or electron-donating substituents can fine-tune interactions with biological targets. Similarly, variations at the 3-position can influence metabolic stability and bioavailability, critical factors in drug design.

The exploration of 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine has also intersected with emerging fields such as computational chemistry and machine learning. These tools have been employed to predict novel derivatives with optimized properties before experimental synthesis. Such computational approaches not only accelerate the drug discovery process but also reduce costs associated with trial-and-error experimentation.

Moreover, green chemistry principles have been increasingly integrated into the synthesis of 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine. Efforts to develop environmentally benign synthetic routes have led to the adoption of solvent-free conditions, catalytic methods, and renewable feedstocks. These practices align with global initiatives to minimize the environmental footprint of chemical manufacturing.

The versatility of CAS No. 2228783-48-8 extends beyond pharmaceutical applications. It has found utility in materials science, particularly in the development of organic electronic materials such as light-emitting diodes (OLEDs) and conductive polymers. The pyridine core serves as a stable backbone that can be functionalized to impart specific electronic properties.

Recent research has also highlighted its role in agrochemicals, where pyridine derivatives are commonly used as intermediates for herbicides and pesticides. The structural features of CAS No. 2228783-48-8 contribute to its efficacy by interacting with biological targets in plants and pests.

In conclusion, CAS No. 2228783-48-8, or more accurately referred to as 2-(1-bromo-2-methylpropan-2-yl)-3-methylpyridine, represents a compound of considerable interest across multiple scientific disciplines. Its unique structural attributes and reactivity profile position it as a valuable tool for synthetic chemists and researchers engaged in drug discovery, materials science, and agrochemical development.